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Compound of Interest

Compound Name: 4,4'-Bis(hydroxymethyl)biphenyl

Cat. No.: B160637

Technical Data Sheet: 4,4'-
Bis(hydroxymethyl)biphenyl
Physical and Chemical Properties

4,4'-Bis(hydroxymethyl)biphenyl is an organic compound that serves as a versatile
intermediate in organic synthesis. Its physical appearance is a key identifier for preliminary
quality assessment.

Appearance: The compound typically presents as a white to light yellow crystalline powder or
solid.[1][2] The crystalline nature indicates a high degree of purity. Variations in color, from pure
white to a slight yellow hue, can be attributed to trace impurities or differences in the
manufacturing process.[1] It is generally described as having no distinct odor.[1]

Summary of Physicochemical Data

For ease of reference, the key quantitative properties of 4,4'-Bis(hydroxymethyl)biphenyl are
summarized in the table below.
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Property Value Source

Molecular Formula C14H1402 PubChem|[3]

Molecular Weight 214.26 g/mol PubChem[3][4]

CAS Number 1667-12-5 Guidechem[1]
White to light yellow crystalline ) )

Appearance i Guidechem, EvitaChem][1][2]
powder/solid

Melting Point 191-192 °C LookChem([5]

Boiling Point 416.341 °C at 760 mmHg LookChem([5]

Density 1.175 g/cm3 LookChem[5]

- Insoluble in water; Soluble in )
Solubility EvitaChem, LookChem[2][5]

hot ethanol and THF

Experimental Protocols
Protocol for Visual Inspection and Characterization

This protocol outlines the standard procedure for the visual and physical characterization of a

solid sample of 4,4'-Bis(hydroxymethyl)biphenyl.

Objective: To accurately document the physical appearance, color, and form of the compound.

Materials:

Spatula

Procedure:

Melting point apparatus

Sample of 4,4'-Bis(hydroxymethyl)biphenyl

White weighing paper or watch glass

Microscope (optional, for detailed crystal form analysis)
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Sample Preparation: Place a small, representative amount of the powder onto a clean, dry
sheet of white weighing paper or a watch glass. This ensures a neutral background for color
evaluation.

Color Assessment: Observe the sample under a consistent, bright light source (preferably
natural or full-spectrum artificial light). Record the color, noting any variations (e.g., "white,"
"off-white," "light yellow").

Form Assessment: Examine the texture and form of the sample. Note if it is a fine powder,
granular, or consists of distinct crystals. If a microscope is available, observe the crystal
morphology.

Melting Point Determination:

o Load a small, finely powdered sample into a capillary tube.

o Place the tube into a calibrated melting point apparatus.

o Heat the sample at a controlled rate (e.g., 2-5 °C/min) near the expected melting point.

o Record the temperature range from the first sign of melting to the complete liquefaction of
the sample. The literature value is 191-192 °C.[5]

Documentation: Record all observations in a laboratory notebook, cross-referencing with the
batch or lot number of the sample.

Visualizations
Workflow for Physical Property Identification

The following diagram illustrates the logical workflow for the physical characterization of 4,4'-
Bis(hydroxymethyl)biphenyl as described in the experimental protocol.
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Figure 1: Workflow for Physical Characterization

Click to download full resolution via product page

Caption: Workflow for the physical characterization of 4,4'-Bis(hydroxymethyl)biphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [wap.guidechem.com]

e 2. Buy 4,4'-Bis(hydroxymethyl)biphenyl (EVT-302841) | 1667-12-5 [evitachem.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b160637?utm_src=pdf-body-img
https://www.benchchem.com/product/b160637?utm_src=pdf-body
https://www.benchchem.com/product/b160637?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/4-4-bis-hydroxymethyl-biphenyl-dic418422.html
https://www.evitachem.com/product/evt-302841
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

3. 4,4'-Bis(hydroxymethyl)biphenyl | C14H1402 | CID 611786 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 4,4'-bis(hydroxymethyl)biphenyl AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

5. 4,4'-Bis(hydroxymethyl)biphenyl! | lookchem [lookchem.com]
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Bis(hydroxymethyl)biphenyl appearance]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160637#white-crystalline-powder-4-4-bis-
hydroxymethyl-biphenyl-appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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